Cas no 1167055-78-8 (6-Bromo-4-methoxy-7-methylindole)

• Product Name: 6-Bromo-4-methoxy-7-methylindole
• CAS No: 1167055-78-8
• MF: C₁₀H₁₀BrNO
• MW: 240.09650182724
• CID: 2618802
• PubChem ID: 53399584
• Update Time: 2025-11-01

6-Bromo-4-methoxy-7-methylindole Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-4-methoxy-7-methylindole
• 1167055-78-8
• 1H-Indole, 6-bromo-4-methoxy-7-methyl-
• 6-bromo-4-methoxy-7-methyl-1H-indole

• Inchi： 1S/C10H10BrNO/c1-6-8(11)5-9(13-2)7-3-4-12-10(6)7/h3-5,12H,1-2H3
• InChI Key： RXFJQMXJLSJPPK-UHFFFAOYSA-N
• SMILES： BrC1C=C(C2C=CNC=2C=1C)OC

Computed Properties

• Exact Mass: 238.99458Da
• Monoisotopic Mass: 238.99458Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 25Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles

Additional information on 6-Bromo-4-methoxy-7-methylindole

Comprehensive Overview of 6-Bromo-4-methoxy-7-methylindole (CAS No. 1167055-78-8): Properties, Applications, and Research Insights

6-Bromo-4-methoxy-7-methylindole (CAS No. 1167055-78-8) is a halogenated indole derivative that has garnered significant attention in pharmaceutical and organic chemistry research. This compound, characterized by its bromine and methoxy functional groups, serves as a versatile intermediate in the synthesis of bioactive molecules. Its unique structural features make it a valuable building block for drug discovery, particularly in the development of kinase inhibitors and anticancer agents. Researchers frequently explore its reactivity patterns, including cross-coupling reactions and electrophilic substitutions, to unlock new therapeutic potentials.

The growing interest in 6-Bromo-4-methoxy-7-methylindole aligns with trends in precision medicine and targeted drug design. Recent studies highlight its role in modulating enzyme activity and cellular signaling pathways, addressing common search queries like "indole derivatives in cancer therapy" or "brominated compounds for drug development." Its methoxy group enhances solubility, while the bromo substituent facilitates further functionalization, making it a preferred choice for high-throughput screening libraries. These attributes position it as a critical tool in medicinal chemistry workflows.

From a synthetic perspective, CAS 1167055-78-8 is often utilized in palladium-catalyzed reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, to construct complex heterocycles. Its stability under diverse reaction conditions appeals to chemists investigating structure-activity relationships (SAR). Online discussions frequently revolve around "optimizing indole synthesis" or "bromine-directed regioselectivity," reflecting the compound's relevance in modern organic methodologies. Additionally, its methyl group at the 7-position offers steric control, enabling selective modifications—a feature highlighted in recent publications on scaffold diversification.

Beyond pharmaceuticals, 6-Bromo-4-methoxy-7-methylindole finds applications in material science, particularly in designing organic semiconductors and fluorescent probes. Its conjugated π-system and electron-rich nature contribute to luminescent properties, answering search trends like "indole-based optoelectronic materials." Environmental considerations also drive interest, with studies examining its biodegradation pathways and green chemistry alternatives for synthesis. This dual focus on utility and sustainability resonates with industry demands for eco-friendly intermediates.

Analytical characterization of this compound typically involves NMR spectroscopy, mass spectrometry, and HPLC purity assays, addressing common questions about "indole derivative identification techniques." Regulatory databases list it as a non-hazardous research chemical, though proper laboratory safety protocols are always recommended. As the scientific community prioritizes fragment-based drug discovery, 6-Bromo-4-methoxy-7-methylindole continues to emerge in patent filings and preclinical studies, solidifying its role as a cornerstone in innovative therapeutics.